5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine

• CAS RN: 937617-37-3
• Molecular Formula: C11H11FN2S
• Molecular Weight: 222.3

Description

5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine (FMT) is a relatively new compound in the field of synthetic organic chemistry. It has a wide range of applications in scientific research, including its use as a ligand in various biological assays, as a reagent in organic synthesis, and as an inhibitor of enzymes. FMT is a versatile compound with a wide range of potential uses, and its structure is highly amenable to modifications and derivatization.

Scientific Research Applications

5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine has been used in a variety of scientific research applications, including its use as a ligand in various biological assays, as a reagent in organic synthesis, and as an inhibitor of enzymes. In biological assays, 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine has been used as a ligand for the detection and quantification of proteins, nucleic acids, and other biomolecules. It has also been used as a reagent in organic synthesis, primarily as a reactant in the formation of heterocyclic compounds. In addition, 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine has been used as an inhibitor of enzymes, such as cytochrome P450, and has been shown to inhibit the activity of various enzymes involved in metabolic processes.

Mechanism of Action

The mechanism of action of 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine is not fully understood. However, it is believed that 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine acts as an inhibitor of enzymes by binding to the active site of the enzyme and preventing the substrate from binding. The binding of 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine to the enzyme can also prevent the enzyme from undergoing conformational changes that are necessary for the enzyme to function. In addition, 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine can also interact with other molecules in the vicinity of the enzyme, such as cofactors or substrates, and may affect their activity as well.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine are not well understood. However, it is known that 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine can inhibit the activity of various enzymes involved in metabolic processes, such as cytochrome P450. In addition, 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine has been shown to reduce the toxicity of certain compounds, such as compounds that are toxic to the liver. 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine has also been shown to reduce inflammation, and may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The main advantage of 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine is its versatility and its ability to be modified and derivatized. This makes it a useful tool for organic synthesis and for the preparation of various compounds. In addition, 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine is relatively inexpensive and can be easily obtained from commercial suppliers. The main limitation of 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine is its low solubility in water, which limits its use in aqueous solutions.

Future Directions

The potential for 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine is vast, and there are many possible future directions. For example, 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine could be used in the development of more efficient and selective inhibitors of enzymes, such as cytochrome P450. In addition, 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine could be used in the development of new drugs and therapeutics, as well as in the development of new materials for use in various applications. Finally, 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine could be used in the development of new analytical techniques for the detection and quantification of various compounds.

Synthesis Methods

5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine can be synthesized using a variety of methods, including direct synthesis from the corresponding fluoroalkyl halide, condensation of aryl thiourea and aryl halide, and the reaction of an aryl halide with thiourea. The most common method is the reaction of an aryl halide with thiourea, which involves the formation of an intermediate aryl thiourea, followed by cyclization to form 5-[(4-fluoro-2-methylphenyl)methyl]-1,3-thiazol-2-amine. The reaction usually requires the use of a base, such as sodium hydroxide, and is usually carried out in an aqueous medium.